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Compound of Interest

Compound Name: Benzophenone-2

Cat. No.: B1218759 Get Quote

Introduction

Benzophenone-2 (BP-2), chemically known as 2,2',4,4'-Tetrahydroxybenzophenone, is a

highly effective ultraviolet (UV) light absorber used to protect coatings, plastics, and cosmetics

from the damaging effects of solar radiation.[1] Its primary function is to absorb harmful UV

radiation and dissipate it as thermal energy, thereby preventing the photo-degradation of

polymers and colorants within the coating matrix.[2][3] This document provides detailed

application notes, experimental protocols, and performance data for the use of

Benzophenone-2 in coating formulations.

Mechanism of Action

Benzophenone-2 functions by absorbing UV radiation across a broad spectrum, particularly in

the UVA range (320-400 nm).[1] The photostabilization mechanism is a cyclical process

involving an intramolecular hydrogen bond between the hydroxyl group at the 2-position and

the adjacent carbonyl group.[3][4]

The process can be summarized in the following steps:

UV Absorption (Excitation): The molecule absorbs UV photons, transitioning to an excited

singlet state.[5]

Energy Dissipation: An excited-state intramolecular proton transfer (ESIPT) occurs. The

molecule undergoes a non-radiative decay, converting the absorbed UV energy into
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vibrational energy, which is then released as harmless heat into the surrounding polymer

matrix.[2][5]

Return to Ground State: The molecule rapidly returns to its original ground state, ready to

absorb another UV photon.[4]

This efficient and repeatable cycle allows a single molecule of Benzophenone-2 to dissipate

the energy of thousands of photons without being consumed, providing long-term protection to

the coating.[4]
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Figure 1: Mechanism of UV energy dissipation by Benzophenone-2.

Key Properties and Formulation Guidelines

UV Absorption Spectrum: Benzophenone-2 has a wide absorption band covering 280-400

nm.[4]

Physical Properties: It is a light yellow, crystalline powder.[1]

Solubility: Insoluble in water, but soluble in organic solvents like methanol and ethanol.[1]

Compatibility: Exhibits good compatibility with a variety of polymer systems including

polyesters, PVC, and resins.[2][4]

Thermal Stability: Possesses excellent thermal stability, making it suitable for processing at

high temperatures.[2]

Synergism: For comprehensive protection, Benzophenone-2 is often used in conjunction

with Hindered Amine Light Stabilizers (HALS). While BP-2 absorbs UV radiation, HALS
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function by scavenging free radicals that may form, thus inhibiting polymer degradation.[2][6]

This synergistic combination is highly effective in preventing gloss loss, cracking, blistering,

and discoloration.[7]

Recommended Concentration: The typical loading level in coatings ranges from 0.1% to

4.0% by weight, based on the total solids of the formulation.[8] The optimal concentration

depends on the coating thickness, the type of polymer binder, and the expected level of UV

exposure.

Experimental Protocols
To evaluate the efficacy of Benzophenone-2 in a coating formulation, standardized

accelerated weathering tests are employed. These tests simulate long-term environmental

exposure in a controlled laboratory setting.

Protocol 1: Accelerated Weathering Test (ASTM G154)

This protocol is designed to evaluate the durability of coatings when exposed to simulated

sunlight (UV radiation) and moisture.

Apparatus: QUV Accelerated Weathering Tester equipped with UVA-340 fluorescent lamps,

which simulate sunlight in the short-wave UV region.[9]

Test Specimens:

Prepare standardized panels (e.g., steel or aluminum) according to the coating's

application specifications.

Apply the test coating (containing Benzophenone-2) and a control coating (without any

UV stabilizer) to the panels at a controlled film thickness (e.g., 60 ± 5 µm).[10]

Cure the coated panels as per the manufacturer's instructions.

Record initial measurements for color (using the CIELAB Lab* system) and gloss (at 20°,

60°, or 85° angles).[9]

Exposure Procedure:
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Place the panels in the QUV tester.

Use a repeating cycle, such as ASTM G154 Cycle 1: 8 hours of UV exposure at 60°C

followed by 4 hours of condensation (moisture exposure) at 50°C.[9]

Continue the exposure for a specified duration, typically ranging from 500 to over 2000

hours.[9][10]

Evaluation:

Remove the specimens at predetermined intervals (e.g., every 250 or 500 hours).[10]

Measure the color and gloss of the exposed area.

Calculate the total color difference (ΔE) using the formula: ΔE = [(ΔL)² + (Δa)² + (Δb)²]¹/²**.
A lower ΔE value indicates better color stability.[9]

Calculate the percent gloss retention.

Visually inspect the panels for physical defects such as cracking, blistering, and chalking.

[9]
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Figure 2: Experimental workflow for evaluating UV stabilizer performance.
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Protocol 2: UV-Vis Spectrophotometry for Absorption Characteristics

This protocol determines the UV absorption spectrum of Benzophenone-2 to confirm its

effective wavelength range.

Apparatus: UV-Vis Double-Beam Spectrophotometer.[11]

Procedure:

Prepare a dilute solution of Benzophenone-2 in a suitable, UV-transparent solvent (e.g.,

ethanol or methanol) at a known concentration (typically 1-10 µg/mL).[12]

Use the pure solvent as a reference blank.

Scan the sample solution across the UV wavelength range (e.g., 190-400 nm).[11]

Record the absorbance spectrum. The resulting plot will show the wavelengths at which

Benzophenone-2 absorbs most strongly, confirming its efficacy against UVA and UVB

radiation.

Performance Data
The following tables summarize representative data from studies evaluating UV stabilizers in

various systems. While direct head-to-head data for Benzophenone-2 in a specific coating

system is limited in publicly available literature, the data below illustrates the typical

performance metrics and expected outcomes when using an effective UV absorber.[12]

Table 1: Physical and Chemical Properties of Benzophenone-2
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Property Value Reference

Chemical Name
2,2',4,4'-

Tetrahydroxybenzophenone
[1]

CAS Number 131-55-5 [1]

Molecular Formula C₁₃H₁₀O₅ [1]

Appearance Light yellow crystalline powder [1]

UV Absorption Range 320-400 nm (strongest in UVA) [1]

Melting Point 198 - 200°C [13]

Solubility
Insoluble in water; Soluble in

methanol, ethanol
[1]

Table 2: Example Performance Data of UV Stabilizers in a Coating System

This table presents hypothetical yet realistic data based on findings from accelerated

weathering studies on pigmented systems, demonstrating the protective effect of a UV

stabilizer.[14]

Exposure Time
(Hours)

Sample Group
ΔE* (Total Color
Change)

Gloss Retention
(%)

0 Control (No Stabilizer) 0.0 100

With UV Stabilizer 0.0 100

500 Control (No Stabilizer) 5.19 75

With UV Stabilizer 3.66 92

1000 Control (No Stabilizer) 9.45 52

With UV Stabilizer 5.82 85

2000 Control (No Stabilizer) 15.70 28

With UV Stabilizer 8.10 76
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Note: Data is illustrative, based on typical results from studies like the one on pigmented

silicone elastomers where a UV absorber (Chimassorb 81) significantly reduced color change

compared to a control.[14] A lower ΔE value indicates superior color stability.*

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1218759#application-of-benzophenone-2-as-a-uv-
stabilizer-in-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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